Cas no 54674-60-1 (Bicyclo[3.3.1]non-2-ene-2-carboxylic acid)

• Product Name: Bicyclo[3.3.1]non-2-ene-2-carboxylic acid
• CAS No: 54674-60-1
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 353954
• PubChem ID: 71364564
• Update Time: 2025-04-19

Bicyclo[3.3.1]non-2-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.3.1]non-2-ene-2-carboxylic acid
• bicyclo[3.3.1]non-3-ene-4-carboxylic acid
• DTXSID50788028
• 54674-60-1

• Inchi： 1S/C10H14O2/c11-10(12)9-5-4-7-2-1-3-8(9)6-7/h5,7-8H,1-4,6H2,(H,11,12)
• InChI Key： VFPLGFPNRHQYEZ-UHFFFAOYSA-N
• SMILES： OC(C1=CCC2CCCC1C2)=O

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids